Di-tert-butyl 2-(5-fluoropentyl)-2-methylmalonate
Overview
Description
Di-tert-butyl 2-(5-fluoropentyl)-2-methylmalonate is a useful research compound. Its molecular formula is C17H31FO4 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis : Di-tert-butyl methylenemalonate, a related compound, has been used in asymmetric conjugate addition reactions, leading to the production of chiral building blocks useful in synthesis (Kano, Shirozu, Akakura, & Maruoka, 2012).
Synthesis of Bioactive Molecules : It has been used in the synthesis of β-fluoroaspartic acid and β-fluoroasparagine, which are explored for their potential anticancer properties (Wanner, Hageman, Koomen, & Pandit, 1980).
Molecular Structure Studies : Studies on compounds like dimethyl 2-butyl-2-(3,5-di-tert-butyl-4-hydroxybenzyl)malonate contribute to understanding molecular structures and interactions in crystalline forms (Zeng & Ren, 2009).
Catalysis Research : Research into palladium-catalyzed asymmetric synthesis using related compounds like 4-tert-butyl-alkylidenecyclohexane derivatives demonstrates the application of these compounds in catalysis (Fiaud & Legros, 1988).
Medicinal Chemistry : Di-tert-butyl pyrocarbonate is used in the tert-butoxycarbonylation of amino acids, indicating the relevance of these compounds in the synthesis of bioactive molecules and drug development (Pozdnev, 2004).
Pharmaceutical Applications : Compounds like 5-tert-butyl-2-phenyl-1,3-dithianes, structurally related to Di-tert-butyl 2-(5-fluoropentyl)-2-methylmalonate, have been synthesized as ligands for GABAA receptors, indicating their potential application in developing new pharmaceuticals (Snyder et al., 1995).
properties
IUPAC Name |
ditert-butyl 2-(5-fluoropentyl)-2-methylpropanedioate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H31FO4/c1-15(2,3)21-13(19)17(7,11-9-8-10-12-18)14(20)22-16(4,5)6/h8-12H2,1-7H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUUCZPCTYRPLGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(C)(CCCCCF)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H31FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Di-tert-butyl 2-(5-fluoropentyl)-2-methylmalonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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